Cas no 31772-43-7 (2-chloro-1-(2,5-dimethylthiophen-3-yl)ethan-1-one)

2-chloro-1-(2,5-dimethylthiophen-3-yl)ethan-1-one structure

31772-43-7 structure

Product Name:2-chloro-1-(2,5-dimethylthiophen-3-yl)ethan-1-one

CAS No:31772-43-7

Molecular Formula:C₈H₉OSCl

Molecular Weight:188.67446

CID:319368

PubChem ID:678545

2-chloro-1-(2,5-dimethylthiophen-3-yl)ethan-1-one Properties

Names and Identifiers

- Ethanone,2-chloro-1-(2,5-dimethyl-3-thienyl)-
- 2-Chloro-1-(2,5-dimethyl-3-thienyl)ethanone
- 2-chloro-1-(2,5-dimethylthien-3-yl)ethanone
- 2-chloro-1-(2,5-dimethylthiophen-3-yl)ethanone
- 2,5-dimethyl-3-chloroacetylthiophene
- 2-chloro-1-(2,5-dimethyl-thiophen-3-yl)-ethanone
- 3-Chloracetyl-2,5-dimethylthiophen
- Chloromethyl Thienyl Ketone deriv. 10
- J-508583
- CS-0233345
- EN300-13278
- CHEMBL344719
- FT-0679412
- AKOS000321623
- MFCD00224200
- DTXSID80350414
- 1-(2,5-dimethyl(3-thienyl))-2-chloroethan-1-one
- 2-chloro-1-(2,5-dimethylthiophen-3-yl)ethan-1-one
- SCHEMBL6788403
- 31772-43-7
- Z90122359
- BDBM7862
- STK505510
- G38141
- MDL： MFCD00224200
- InChIKey： JHVAHFKUIQIYAI-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H9ClOS/c1-5-3-7(6(2)11-5)8(10)4-9/h3H,4H2,1-2H3
- SMILES： CC1=CC(=C(C)S1)C(=O)CCl

Computed Properties

Exact Mass: 188.00600
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 2
Monoisotopic Mass: 188.006263
Heavy Atom Count: 11
Complexity: 160
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.7
Topological Polar Surface Area: 45.3

Experimental Properties

LogP: 2.78640
PSA: 45.31000
Refractive Index: 1.549
Boiling Point: 276.7°Cat760mmHg
Flash Point: 121.1°C
Density: 1.222

2-chloro-1-(2,5-dimethylthiophen-3-yl)ethan-1-one Security Information

HazardClass：IRRITANT

2-chloro-1-(2,5-dimethylthiophen-3-yl)ethan-1-one Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-chloro-1-(2,5-dimethylthiophen-3-yl)ethan-1-one Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P007J4L-100mg	2-Chloro-1-(2,5-dimethylthiophen-3-yl)ethanone	31772-43-7	95+%	100mg	$111.00	2024-05-05
A2B Chem LLC	AD50581-100mg	2-Chloro-1-(2,5-dimethylthiophen-3-yl)ethanone	31772-43-7	95%	100mg	$112.00	2024-04-20
Aaron	AR007JCX-100mg	2-Chloro-1-(2,5-dimethylthiophen-3-yl)ethanone	31772-43-7	95%	100mg	$128.00	2025-01-23
abcr	AB314780-250mg	2-Chloro-1-(2,5-dimethyl-3-thienyl)ethanone; .	31772-43-7		250mg	€218.50	2025-03-19
Alichem	A169005904-5g	2-Chloro-1-(2,5-dimethylthiophen-3-yl)ethanone	31772-43-7	95%	5g	$752.40	2023-09-02
Ambeed	A771104-100mg	2-Chloro-1-(2,5-dimethylthiophen-3-yl)ethanone	31772-43-7	95+%	100mg	$97.0
Chemenu	CM467598-250mg	2-Chloro-1-(2,5-dimethylthiophen-3-yl)ethanone	31772-43-7	95%+	250mg	$130	2023-02-02
Enamine	EN300-13278-0.05g	2-chloro-1-(2,5-dimethylthiophen-3-yl)ethan-1-one	31772-43-7	95%	0.05g	$64.0
TRC	T776365-25mg	2-chloro-1-(2,5-dimethylthiophen-3-yl)ethan-1-one	31772-43-7		25mg	$ 50.00	2022-06-02
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTG397-100mg	2-chloro-1-(2,5-dimethylthiophen-3-yl)ethan-1-one	31772-43-7	95%	100mg	￥1225.0

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(CAS:31772-43-7)2-chloro-1-(2,5-dimethylthiophen-3-yl)ethan-1-one

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